Cas no 26657-75-0 (1,2-Benzenedicarboxylicacid, sulfo-)

• Product Name: 1,2-Benzenedicarboxylicacid, sulfo-
• CAS No: 26657-75-0
• MF: C₈H₆O₇S
• MW: 246.194041728973
• CID: 286230
• PubChem ID: 105970
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, sulfo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, sulfo-
• 3-Sulfophthalic acid
• 3-sulfobenzene-1,2-dicarboxylic acid
• Sulphophthalic acid
• SDGNNLQZAPXALR-UHFFFAOYSA-N
• 3-Sulphophthalic acid
• DTXSID2070768
• CS-0379133
• EINECS 247-885-1
• 3-Sulfo-1,2-benzenedicarboxylic acid
• 67892-43-7
• 1,2-Benzenedicarboxylic acid, 3-sulfo-
• 26657-75-0
• NS00087069
• SCHEMBL60211
• NS00083960
• sulfophthalic acid
• EINECS 267-576-5
• VUT7659JSK

• Inchi： 1S/C8H6O7S/c9-7(10)4-2-1-3-5(16(13,14)15)6(4)8(11)12/h1-3H,(H,9,10)(H,11,12)(H,13,14,15)
• InChI Key： SDGNNLQZAPXALR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 245.98338
• Monoisotopic Mass: 245.983423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: -0.3

Experimental Properties

• Density: 1.793
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 128.97